Cas no 1007098-93-2 (6-(3,5-difluorophenyl)-3(2H)-Pyridazinone)

• Product Name: 6-(3,5-difluorophenyl)-3(2H)-Pyridazinone
• CAS No: 1007098-93-2
• MF: C₁₀H₆F₂N₂O
• MW: 208.164248943329
• CID: 1096067
• Update Time: 2024-07-27

6-(3,5-difluorophenyl)-3(2H)-Pyridazinone Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-difluorophenyl)-3(2H)-Pyridazinone
• 3(2H)-Pyridazinone, 6-(3,5-difluorophenyl)-

• Inchi： 1S/C10H6F2N2O/c11-7-3-6(4-8(12)5-7)9-1-2-10(15)14-13-9/h1-5H,(H,14,15)
• InChI Key： BNRHDPPUBRBCIX-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C2=CC(F)=CC(F)=C2)C=C1

Computed Properties

• Exact Mass: 208.044819g/mol
• Monoisotopic Mass: 208.044819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.16g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 10.73±0.40(Predicted)